Cas no 2680769-75-7 (benzyl N-(5-bromo-6-methoxy-4-methylpyridin-3-yl)carbamate)

Benzyl N-(5-bromo-6-methoxy-4-methylpyridin-3-yl)carbamate is a specialized pyridine derivative with applications in pharmaceutical and agrochemical synthesis. Its key structural features—a bromo substituent at the 5-position, methoxy group at the 6-position, and methyl group at the 4-position—enhance reactivity and selectivity in cross-coupling reactions and nucleophilic substitutions. The benzyl carbamate moiety provides a stable yet cleavable protecting group for amines, facilitating controlled functionalization. This compound is valuable in intermediate synthesis, particularly for bioactive molecules requiring precise substitution patterns. High purity and well-defined reactivity make it suitable for research and development in medicinal chemistry and material science. Proper handling under inert conditions is recommended due to potential sensitivity to moisture and air.
benzyl N-(5-bromo-6-methoxy-4-methylpyridin-3-yl)carbamate structure
2680769-75-7 structure
Product Name:benzyl N-(5-bromo-6-methoxy-4-methylpyridin-3-yl)carbamate
CAS No:2680769-75-7
MF:C15H15BrN2O3
MW:351.195203065872
CID:5623811
PubChem ID:165925122
Update Time:2025-11-01

benzyl N-(5-bromo-6-methoxy-4-methylpyridin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • 2680769-75-7
    • EN300-28298588
    • benzyl N-(5-bromo-6-methoxy-4-methylpyridin-3-yl)carbamate
    • Inchi: 1S/C15H15BrN2O3/c1-10-12(8-17-14(20-2)13(10)16)18-15(19)21-9-11-6-4-3-5-7-11/h3-8H,9H2,1-2H3,(H,18,19)
    • InChI Key: DOKAYYFTAADWOX-UHFFFAOYSA-N
    • SMILES: BrC1=C(N=CC(=C1C)NC(=O)OCC1C=CC=CC=1)OC

Computed Properties

  • Exact Mass: 350.02660g/mol
  • Monoisotopic Mass: 350.02660g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 60.4Ų

benzyl N-(5-bromo-6-methoxy-4-methylpyridin-3-yl)carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28298588-1g
benzyl N-(5-bromo-6-methoxy-4-methylpyridin-3-yl)carbamate
2680769-75-7
1g
$1214.0 2023-09-07
Enamine
EN300-28298588-5g
benzyl N-(5-bromo-6-methoxy-4-methylpyridin-3-yl)carbamate
2680769-75-7
5g
$3520.0 2023-09-07
Enamine
EN300-28298588-10g
benzyl N-(5-bromo-6-methoxy-4-methylpyridin-3-yl)carbamate
2680769-75-7
10g
$5221.0 2023-09-07
Enamine
EN300-28298588-0.05g
benzyl N-(5-bromo-6-methoxy-4-methylpyridin-3-yl)carbamate
2680769-75-7 95.0%
0.05g
$1020.0 2025-03-19
Enamine
EN300-28298588-0.1g
benzyl N-(5-bromo-6-methoxy-4-methylpyridin-3-yl)carbamate
2680769-75-7 95.0%
0.1g
$1068.0 2025-03-19
Enamine
EN300-28298588-0.25g
benzyl N-(5-bromo-6-methoxy-4-methylpyridin-3-yl)carbamate
2680769-75-7 95.0%
0.25g
$1117.0 2025-03-19
Enamine
EN300-28298588-0.5g
benzyl N-(5-bromo-6-methoxy-4-methylpyridin-3-yl)carbamate
2680769-75-7 95.0%
0.5g
$1165.0 2025-03-19
Enamine
EN300-28298588-1.0g
benzyl N-(5-bromo-6-methoxy-4-methylpyridin-3-yl)carbamate
2680769-75-7 95.0%
1.0g
$1214.0 2025-03-19
Enamine
EN300-28298588-2.5g
benzyl N-(5-bromo-6-methoxy-4-methylpyridin-3-yl)carbamate
2680769-75-7 95.0%
2.5g
$2379.0 2025-03-19
Enamine
EN300-28298588-5.0g
benzyl N-(5-bromo-6-methoxy-4-methylpyridin-3-yl)carbamate
2680769-75-7 95.0%
5.0g
$3520.0 2025-03-19

Additional information on benzyl N-(5-bromo-6-methoxy-4-methylpyridin-3-yl)carbamate

Benzyl N-(5-Bromo-6-Methoxy-4-Methylpyridin-3-yl)carbamate (CAS No. 2680769-75-7): A Comprehensive Overview

Benzyl N-(5-bromo-6-methoxy-4-methylpyridin-3-yl)carbamate (CAS No. 2680769-75-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of this compound.

The molecular structure of benzyl N-(5-bromo-6-methoxy-4-methylpyridin-3-yl)carbamate is composed of a benzyl carbamate moiety linked to a substituted pyridine ring. The presence of the bromo, methoxy, and methyl groups on the pyridine ring imparts distinct chemical and biological properties to the molecule. The bromo substituent, in particular, is known to enhance the reactivity and selectivity of the compound, making it a valuable candidate for further investigation.

Recent studies have focused on the synthesis and optimization of benzyl N-(5-bromo-6-methoxy-4-methylpyridin-3-yl)carbamate. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the bromo substituent onto the pyridine ring. This method has been shown to be highly efficient and scalable, allowing for the production of the compound in good yields with high purity. Additionally, alternative synthetic routes have been explored to improve the overall process efficiency and reduce environmental impact.

In terms of biological activity, benzyl N-(5-bromo-6-methoxy-4-methylpyridin-3-yl)carbamate has demonstrated significant potential as an inhibitor of specific enzymes and receptors. For instance, it has been reported to exhibit potent inhibitory effects on kinases involved in various signaling pathways, which are often dysregulated in diseases such as cancer and neurodegenerative disorders. These findings suggest that the compound could be a promising lead for the development of novel therapeutic agents targeting these diseases.

Furthermore, preclinical studies have evaluated the pharmacokinetic and pharmacodynamic properties of benzyl N-(5-bromo-6-methoxy-4-methylpyridin-3-yl)carbamate. Results from these studies indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a drug candidate. Additionally, toxicity assessments have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The structural versatility of benzyl N-(5-bromo-6-methoxy-4-methylpyridin-3-yl)carbamate also allows for further derivatization to enhance its therapeutic properties. Researchers have explored various modifications to the benzyl carbamate and pyridine moieties to optimize its binding affinity and selectivity towards specific targets. These efforts have led to the identification of several analogs with improved biological activities and reduced off-target effects.

In conclusion, benzyl N-(5-bromo-6-methoxy-4-methylpyridin-3-yl)carbamate (CAS No. 2680769-75-7) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, paving the way for innovative treatments in various disease areas.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd